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Compound of Interest

D-Leucine ethyl ester
Compound Name:

hydrochloride

Cat. No.: B613196

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with D-Leucine ethyl ester hydrochloride.
Adherence to these procedures is critical for ensuring personal safety and maintaining a secure
laboratory environment.

Pre-Handling Risk Assessment

Before working with D-Leucine ethyl ester hydrochloride, a thorough risk assessment is
necessary. This compound is a white, crystalline solid.[1][2][3] While some safety data sheets
(SDS) indicate it is not classified as a hazardous substance, it may cause skin and respiratory
tract irritation.[1][3][4] It is also hygroscopic, meaning it can absorb moisture from the air.[2]

Key Physical and Chemical Properties:
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Property Value Source
Molecular Formula CsH17NO2-HCI [1][5]
Molecular Weight 195.69 - 195.7 g/mol [1][5]
Appearance White solid / powder [11[2][5]
Melting Point 121 - 137 °C (249.8 - 278.6 °F)  [2][5][6]
Odor Odorless [2][6]

Refrigerate (2°C - 8°C), keep
N dry, and store under an inert
Storage Conditions _
atmosphere (e.g., Nitrogen).[2]

[5117]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling D-Leucine ethyl ester hydrochloride to
create a barrier between the user and the chemical.

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles that
conform to European Standard EN166 or OSHA's eye and face protection regulations in 29
CFR 1910.133.[2][3][8]

o Hand Protection: Chemical-resistant protective gloves, such as nitrile gloves, are required.[2]
[8][9] It is crucial to inspect gloves for any damage before use and remove them carefully to
avoid skin contamination.[2][8]

« Body Protection: A lab coat or other appropriate protective clothing should be worn to
prevent skin exposure.[1][8] In cases of potential splashing or significant exposure, chemical-
resistant coveralls may be necessary.[10]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[2][3][8] However, if dust is generated, an effective dust
mask or a NIOSH/MSHA approved respirator should be used.[1][4]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling ensures minimal exposure and reduces the risk of
contamination.

e Preparation:
o Ensure the work area, such as a chemical fume hood, is clean and uncluttered.
o Verify that an eyewash station and safety shower are readily accessible.
o Assemble all necessary equipment and reagents before starting.

e Handling:

o

Work in a well-ventilated area to minimize inhalation of dust.[1][6]

[¢]

Avoid direct contact with the skin, eyes, and clothing.[1][6]

[e]

Do not eat, drink, or smoke in the handling area.[1][8]

[e]

Keep the container tightly closed when not in use to protect from moisture and air.[2][6]

e In Case of a Spill:

[¢]

For small spills, sweep up the solid material, taking care to avoid dust formation.[2][4][6]

[¢]

Place the collected material into a suitable, sealed container for disposal.[2][6]

[e]

Clean the affected area thoroughly.[1]

o

Do not allow the substance to enter drains.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.spectrumchemical.com/media/sds/L3029_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC442710250&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/L3029_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC442710250&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/L3029_AGHS.pdf
https://www.fishersci.ie/store/msds?partNumber=11337936&countryCode=IE&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13147~~PDF~~MTR~~CGV4~~EN~~2025-09-14%2003:34:47~~L-Leucine%20ethyl%20ester%20hydrochloride~~
https://www.fishersci.com/store/msds?partNumber=AC442710250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13147~~PDF~~MTR~~CGV4~~EN~~2025-09-14%2003:34:47~~L-Leucine%20ethyl%20ester%20hydrochloride~~
https://www.sigmaaldrich.com/US/en/sds/SIGMA/A2883
https://www.fishersci.com/store/msds?partNumber=AC442710250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13147~~PDF~~MTR~~CGV4~~EN~~2025-09-14%2003:34:47~~L-Leucine%20ethyl%20ester%20hydrochloride~~
https://www.fishersci.com/store/msds?partNumber=AC442710250&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/L3029_AGHS.pdf
https://www.sigmaaldrich.com/US/en/sds/SIGMA/A2883
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etycﬁie,;\‘/?ilta.ll:i]li?y Sltjrilcineg

4 N\

1. Preparation Phase

[ Conduct Risk Assessment j

Y

[Assemble Required PPE j

Y

—

[ Prepare Well-Ventilated Workspace
- J

4 2. Handlihg Phase

(Avoid Dust & Contact)

~
{ Handle D-Leucine Ethyl Ester HCI w

No

es

[ Contain Spill & Clean Up j

- T J
1

4 3. P st-Handling Pha:
V

[ Decontaminate Workspace

[ Dispose of Waste Properly j

[ Remove & Dispose of PPE

[Wash Hands Thoroughly j

Click to download full resolution via product page

Caption: Workflow for Safely Handling D-Leucine Ethyl Ester Hydrochloride.
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Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[2][3][6] Seek medical attention.[2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[2][3][6] If
irritation develops, get medical attention.[1]

 Inhalation: Move the person to fresh air.[2][3][6] If breathing difficulties occur, seek medical
attention.[2]

 Ingestion: Clean the mouth with water and drink plenty of water afterward.[2][3][6] Do not
induce vomiting.[1] Seek medical attention if symptoms occur.[2]

Disposal Plan

Proper disposal of D-Leucine ethyl ester hydrochloride and any contaminated materials is
essential to prevent environmental contamination.

» Waste Collection: Collect waste material in a suitable, labeled, and sealed container.[2][6]

o Regulatory Compliance: Dispose of the waste in accordance with all applicable federal,
state, and local environmental regulations.

o Contaminated PPE: Used gloves and other disposable PPE should be collected in a
designated waste container and disposed of as chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Leucine Ethyl Ester Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613196#personal-protective-equipment-for-handling-
d-leucine-ethyl-ester-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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